Cas no 2034321-74-7 (N-({2,4'-bipyridine-4-yl}methyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-3-(trifluoromethyl)benzamide
• CAS No: 2034321-74-7
• MF: C₁₉H₁₄F₃N₃O
• MW: 357.329174518585
• CID: 5840777
• PubChem ID: 121018106
• Update Time: 2025-06-08

N-({2,4'-bipyridine-4-yl}methyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-3-(trifluoromethyl)benzamide
• AKOS026691368
• F6482-5856
• 2034321-74-7
• N-[(2-pyridin-4-ylpyridin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• N-({[2,4'-bipyridine]-4-yl}methyl)-3-(trifluoromethyl)benzamide
• N-([2,4'-bipyridin]-4-ylmethyl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H14F3N3O/c20-19(21,22)16-3-1-2-15(11-16)18(26)25-12-13-4-9-24-17(10-13)14-5-7-23-8-6-14/h1-11H,12H2,(H,25,26)
• InChI Key： AOKHXRAITIABGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C(NCC1C=CN=C(C2C=CN=CC=2)C=1)=O)(F)F

Computed Properties

• Exact Mass: 357.10889656g/mol
• Monoisotopic Mass: 357.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.9Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-3-(trifluoromethyl)benzamide

Introduction to N-({2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide and Its CAS No. 2034321-74-7)

N-({2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide) is a specialized chemical compound characterized by its unique molecular structure, which integrates both bipyridine and trifluoromethylbenzamide moieties. This compound, identified by the CAS number 2034321-74-7, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and material science. The presence of the bipyridine moiety suggests a possible role in coordination chemistry, while the trifluoromethyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

The bipyridine moiety, specifically 2,4'-bipyridine, is a well-known ligand in coordination chemistry, frequently employed in the synthesis of metal complexes. These complexes have been extensively studied for their applications in catalysis, luminescence, and as components in pharmaceuticals. The incorporation of this moiety into N-{2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide suggests that the compound may exhibit similar properties, making it a valuable candidate for further investigation.

The trifluoromethyl group (-CF₃) is another critical feature of this compound. This functional group is known to enhance the metabolic stability and binding affinity of molecules, making them more effective as pharmaceutical agents. In particular, compounds containing trifluoromethyl groups have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs. The presence of this group in N-{2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide may contribute to its potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel ligands for metal-based therapeutics. Metal complexes derived from bipyridine derivatives have shown promise in various therapeutic areas, including cancer treatment and antimicrobial applications. The combination of the bipyridine moiety with the benzamide group in N-{2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide could lead to the formation of stable metal complexes with enhanced biological activity. For instance, studies have demonstrated that palladium complexes with bipyridine ligands exhibit potent antitumor effects by inhibiting DNA replication in cancer cells.

The benzamide group itself is another important structural feature that can influence the compound's properties. Benzamides are commonly found in pharmaceuticals due to their ability to act as bioisosteres for carboxylic acid groups, which can improve solubility and binding affinity. The presence of the trifluoromethyl group on the benzamide moiety further modulates its properties, potentially enhancing its bioactivity.

Furthermore, the unique combination of these functional groups makes N-{2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide a promising candidate for use in material science applications. For example, metal complexes derived from this compound could be used as catalysts or luminescent materials. The bipyridine moiety's ability to coordinate with transition metals makes it an excellent candidate for designing supramolecular structures with tailored properties.

In conclusion, N-{2,4'-bipyridine-4-ylmethyl}-3-(trifluoromethyl)benzamide, identified by CAS number 2034321-74-7, is a multifunctional compound with potential applications in pharmaceuticals and material science. Its unique molecular structure integrating bipyridine and trifluoromethylbenzamide moieties suggests that it may exhibit properties beneficial for drug development and advanced materials. Further research is warranted to fully explore its potential applications and mechanisms of action.